Cas no 2229618-14-6 (tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate
• CAS No: 2229618-14-6
• MF: C₁₅H₂₄FN₃O₂
• MW: 297.368367195129
• CID: 6194735
• PubChem ID: 165969941
• Update Time: 2025-10-30

tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate
• tert-butyl N-{2-amino-1-[2-(dimethylamino)-4-fluorophenyl]ethyl}carbamate
• 2229618-14-6
• EN300-1899916

• Inchi： 1S/C15H24FN3O2/c1-15(2,3)21-14(20)18-12(9-17)11-7-6-10(16)8-13(11)19(4)5/h6-8,12H,9,17H2,1-5H3,(H,18,20)
• InChI Key： RUHKCKUXSILFEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.18525518g/mol
• Monoisotopic Mass: 297.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate (CAS No. 2229618-14-6)

The compound tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate (CAS No. 2229618-14-6) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl moiety and dimethylamino group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for fluorinated compounds like tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s amino and carbamate functionalities provide versatile sites for further chemical modifications, making it a hotspot for structure-activity relationship (SAR) studies. Its CAS No. 2229618-14-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key applications of this compound lies in its potential as a building block for small-molecule therapeutics. The presence of a 4-fluorophenyl group is particularly noteworthy, as fluorination is a common strategy to improve drug-like properties. Additionally, the tert-butyl carbamate (Boc) protecting group enhances the compound’s stability during synthetic processes, a feature highly valued in peptide synthesis and combinatorial chemistry.

From an SEO perspective, queries such as "tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate uses" and "CAS 2229618-14-6 supplier" are trending, indicating strong interest from both researchers and suppliers. The compound’s association with neuropharmacology and cancer research further amplifies its visibility in scientific literature. Its molecular weight and solubility data are also frequently sought after, underscoring its practical utility in lab settings.

Quality control and analytical characterization of tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. As the pharmaceutical industry shifts toward high-throughput screening, reliable access to well-characterized intermediates like this compound becomes indispensable.

In conclusion, tert-butyl N-{2-amino-1-2-(dimethylamino)-4-fluorophenylethyl}carbamate (CAS No. 2229618-14-6) represents a promising candidate for advancing drug development projects. Its multifaceted applications, from CNS drug design to kinase inhibitor optimization, highlight its importance in modern chemistry. As research continues to explore its full potential, this compound is poised to remain a focal point in innovative therapeutic strategies.